(Z)-5-chloro-N-(4-fluoro-3-propylbenzo[d]thiazol-2(3H)-ylidene)thiophene-2-carboxamide

• IUPAC Name: 5-chloro-N-(4-fluoro-3-propyl-1,3-benzothiazol-2-ylidene)thiophene-2-carboxamide
• InChI: InChI=1S/C15H12ClFN2OS2/c1-2-8-19-13-9(17)4-3-5-10(13)22-15(19)18-14(20)11-6-7-12(16)21-11/h3-7H,2,8H2,1H3
• InChI Key: YCAOLNUQNWWJIT-UHFFFAOYSA-N
• Canonical SMILES: CCCN1C2=C(C=CC=C2SC1=NC(=O)C3=CC=C(S3)Cl)F
• Molecular Formula: C15H12ClFN2OS2
• Molecular Weight: 354.9 g/mol

Description

“(Z)-5-chloro-N-(4-fluoro-3-propylbenzo[d]thiazol-2(3H)-ylidene)thiophene-2-carboxamide” is a chemical compound with the molecular formula C15H12ClFN2OS2 and a molecular weight of 354.84. It is a derivative of benzo[d]thiazol, a heterocyclic aromatic hydrocarbon containing phenyl and thiazole rings, as well as sulfur and nitrogen atoms in their structures.

Synthesis Analysis

The synthesis of benzo[d]thiazol derivatives involves a reaction solution of benzo[d]thiazol-2-ol, anhydrous K2CO3, and DMF stirred in a round-bottomed flask for 1 hour at 60 °C. Then, an alkyl bromide or substituted brominated benzyl compound is added slowly to the reaction solution. The reaction solution is refluxed for 5 hours.

Scientific Research Applications

Synthesis and Characterization

Compounds with similar structures to the queried molecule have been synthesized and characterized, highlighting the chemical versatility and potential for modification of such molecules. For instance, the study on the synthesis, characterization, antimicrobial evaluation, and docking studies of compounds related to thiazole and thiophene derivatives showcases the methodological approach to developing new molecules with potential biological activities (Talupur, Satheesh, & Chandrasekhar, 2021). These compounds are synthesized through a series of reactions starting from basic chemical precursors, leading to complex molecules with defined structural properties.

Antimicrobial Evaluation

The antimicrobial properties of synthesized molecules have been a focus area, demonstrating the potential therapeutic applications of such compounds. Studies like the synthesis and antimicrobial evaluation of newer thiazolo [3,2-a] pyrimidines (Alam, Khan, Siddiqui, & Ahsan, 2010) and the evaluation of eperezolid-like molecules for their antimicrobial activities (Yolal, Başoğlu, Bektaş, Demirci, Alpay‐Karaoglu, & Demirbaş, 2012) indicate the ongoing interest in developing new antimicrobial agents to combat resistant strains of bacteria and other pathogens.

Property Exploration

Research on the absorption and fluorescence spectra of carboxamides, including studies on the solvent effect on these properties, sheds light on the physical and chemical behaviors of such molecules under varying conditions. For example, the study on the solvent effect on absorption and fluorescence spectra of biologically active carboxamides (Patil, Melavanki, Kapatkar, Ayachit, & Saravanan, 2011) provides insights into the electronic properties and potential applications in sensing and molecular probes.